9-nitro-9E-octadecenoic acid
9-nitro-9E-octadecenoic acid
(9E)-9-nitrooctadecenoic acid is a nitro fatty acid that is (9E)-octadec-9-enoic (elaidic) acid substituted by a nitro group at position 9. It has a role as a human metabolite. It is a long-chain fatty acid, a monounsaturated fatty acid and a nitro fatty acid. It is functionally related to an elaidic acid.
Brand Name:
Vulcanchem
CAS No.:
875685-44-2
VCID:
VC21137703
InChI:
InChI=1S/C18H33NO4/c1-2-3-4-5-6-8-11-14-17(19(22)23)15-12-9-7-10-13-16-18(20)21/h14H,2-13,15-16H2,1H3,(H,20,21)/b17-14+
SMILES:
CCCCCCCCC=C(CCCCCCCC(=O)O)[N+](=O)[O-]
Molecular Formula:
C18H33NO4
Molecular Weight:
327.5 g/mol
9-nitro-9E-octadecenoic acid
CAS No.: 875685-44-2
Cat. No.: VC21137703
Molecular Formula: C18H33NO4
Molecular Weight: 327.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (9E)-9-nitrooctadecenoic acid is a nitro fatty acid that is (9E)-octadec-9-enoic (elaidic) acid substituted by a nitro group at position 9. It has a role as a human metabolite. It is a long-chain fatty acid, a monounsaturated fatty acid and a nitro fatty acid. It is functionally related to an elaidic acid. |
|---|---|
| CAS No. | 875685-44-2 |
| Molecular Formula | C18H33NO4 |
| Molecular Weight | 327.5 g/mol |
| IUPAC Name | (E)-9-nitrooctadec-9-enoic acid |
| Standard InChI | InChI=1S/C18H33NO4/c1-2-3-4-5-6-8-11-14-17(19(22)23)15-12-9-7-10-13-16-18(20)21/h14H,2-13,15-16H2,1H3,(H,20,21)/b17-14+ |
| Standard InChI Key | CQOAKBVRRVHWKV-SAPNQHFASA-N |
| Isomeric SMILES | CCCCCCCC/C=C(\CCCCCCCC(=O)O)/[N+](=O)[O-] |
| SMILES | CCCCCCCCC=C(CCCCCCCC(=O)O)[N+](=O)[O-] |
| Canonical SMILES | CCCCCCCCC=C(CCCCCCCC(=O)O)[N+](=O)[O-] |
| Appearance | Assay:≥98%A solution in ethanol |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator